Cas no 1391008-40-4 (2-amino-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid)

• Product Name: 2-amino-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
• CAS No: 1391008-40-4
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6462789
• PubChem ID: 165662396
• Update Time: 2025-05-24

2-amino-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
• EN300-1859908
• 2-amino-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
• 1391008-40-4

• Inchi： 1S/C11H13NO5/c1-17-11(16)7-4-6(2-3-9(7)13)5-8(12)10(14)15/h2-4,8,13H,5,12H2,1H3,(H,14,15)
• InChI Key： DNDVAJHNCSRGMJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)CC(C(=O)O)N

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 110Ų

Additional information on 2-amino-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid

CAS No. 1391008-40-4: 2-amino-3-(4-hydroxy-3-(methoxycarbonyl)phenyl)propanoic acid

The compound CAS No. 1391008-40-4, also known as 2-amino-3-(4-hydroxy-3-(methoxycarbonyl)phenyl)propanoic acid, is a structurally complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical properties and its emerging applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a propanoic acid backbone, which is substituted at the third carbon with a phenyl group. This phenyl group is further modified with hydroxyl and methoxycarbonyl substituents, creating a highly functionalized aromatic ring. The amino group attached to the second carbon of the propanoic acid backbone introduces additional functionality, making this compound versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution and condensation reactions makes it an attractive candidate for drug design. Researchers have explored its role in the development of peptide-based drugs, where its amino and carboxylic acid groups can serve as key reactive sites for peptide bond formation.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromatic ring structure and functional groups make it suitable for use in the synthesis of advanced polymers and hybrid materials. Recent advancements in green chemistry have enabled more efficient syntheses of this compound, reducing environmental impact while maintaining high yields.

The synthesis of 2-amino-3-(4-hydroxy-3-(methoxycarbonyl)phenyl)propanoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation, hydroxylation, and amide formation. These steps require precise control over reaction conditions to ensure high purity and structural integrity of the final product.

From a biological standpoint, this compound exhibits interesting pharmacokinetic properties. Preclinical studies have demonstrated its ability to cross cellular membranes, suggesting potential utility in drug delivery systems. Furthermore, its hydroxyl and methoxycarbonyl groups may play roles in modulating its bioavailability and metabolic stability.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further enhance our understanding of this compound's properties. Molecular docking studies have already provided insights into its potential binding affinities with various biological targets, paving the way for targeted drug design.

In conclusion, CAS No. 1391008-40-4 represents a multifaceted organic molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable asset in both academic research and industrial applications.